6-Amino-8-(2-methoxy-1-naphthyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(2-methoxy-1-naphthyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-22-2
VCID:
VC0459351
InChI:
InChI=1S/C26H25N5O/c1-3-11-31-12-10-19-20(13-27)25(30)26(15-28,16-29)24(21(19)14-31)23-18-7-5-4-6-17(18)8-9-22(23)32-2/h4-10,21,24H,3,11-12,14,30H2,1-2H3/t21-,24-/m0/s1
SMILES:
CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC4=CC=CC=C43)OC
Molecular Formula:
C26H25N5O
Molecular Weight:
423.5g/mol
6-Amino-8-(2-methoxy-1-naphthyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 494792-22-2
Main Products
VCID: VC0459351
Molecular Formula: C26H25N5O
Molecular Weight: 423.5g/mol
| CAS No. | 494792-22-2 |
|---|---|
| Product Name | 6-Amino-8-(2-methoxy-1-naphthyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C26H25N5O |
| Molecular Weight | 423.5g/mol |
| IUPAC Name | (8R,8aR)-6-amino-8-(2-methoxynaphthalen-1-yl)-2-propyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C26H25N5O/c1-3-11-31-12-10-19-20(13-27)25(30)26(15-28,16-29)24(21(19)14-31)23-18-7-5-4-6-17(18)8-9-22(23)32-2/h4-10,21,24H,3,11-12,14,30H2,1-2H3/t21-,24-/m0/s1 |
| Standard InChIKey | BMLYCPJMQOSECK-URXFXBBRSA-N |
| Isomeric SMILES | CCCN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC4=CC=CC=C43)OC |
| SMILES | CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC4=CC=CC=C43)OC |
| Canonical SMILES | CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC4=CC=CC=C43)OC |
| PubChem Compound | 1002448 |
| Last Modified | Nov 11 2021 |
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